Cas no 1027512-50-0 (8-Fluoro-oxazolo4,5-cquinoline)

• Product Name: 8-Fluoro-oxazolo4,5-cquinoline
• CAS No: 1027512-50-0
• MF: C₁₀H₅FN₂O
• MW: 188.157905340195
• MDL: MFCD10687185
• CID: 2357976
• PubChem ID: 27282230
• Update Time: 2025-05-19

8-Fluoro-oxazolo4,5-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-oxazolo[4,5-c]quinoline
• 8-fluoro-[1,3]oxazolo[4,5-c]quinoline
• 8-Fluorooxazolo[4,5-c]quinoline
• Oxazolo[4,5-c]quinoline, 8-fluoro-
• MFCD10687185
• CS-0171505
• DTXSID40650720
• AS-37733
• 8-Fluoro[1,3]oxazolo[4,5-c]quinoline
• 1027512-50-0
• AKOS006302233
• 8-Fluoro-oxazolo4,5-cquinoline

• MDL： MFCD10687185
• Inchi： 1S/C10H5FN2O/c11-6-1-2-8-7(3-6)10-9(4-12-8)13-5-14-10/h1-5H
• InChI Key： IAMLTBLLEMHWIR-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C1C(=CN=2)N=CO1

Computed Properties

• Exact Mass: 188.03859095Da
• Monoisotopic Mass: 188.03859095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

8-Fluoro-oxazolo4,5-cquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 8-Fluoro-oxazolo4,5-cquinoline

Introduction to 8-Fluoro-oxazolo[4,5-c]quinoline (CAS No. 1027512-50-0)

8-Fluoro-oxazolo[4,5-c]quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1027512-50-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolo[4,5-c]quinoline scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The introduction of a fluoro substituent at the 8-position of the oxazolo[4,5-c]quinoline core enhances its pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The fluoro group is a well-documented pharmacophore in medicinal chemistry, often employed to improve metabolic stability, binding affinity, and bioavailability of small molecule drugs. In the context of 8-Fluoro-oxazolo[4,5-c]quinoline, the fluoro substituent is strategically positioned to modulate electronic and steric interactions within the molecule, thereby influencing its interactions with biological targets. This compound has been extensively studied for its potential role in modulating various biological pathways, particularly those associated with cancer and inflammation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of 8-Fluoro-oxazolo[4,5-c]quinoline. These studies have revealed that the fluoro group enhances the compound's ability to interact with specific enzymes and receptors, thereby increasing its efficacy as an inhibitor or modulator. For instance, research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases and transcription factors, which are key players in cancer progression.

In addition to its anticancer potential, 8-Fluoro-oxazolo[4,5-c]quinoline has shown promise in the treatment of inflammatory diseases. Studies have indicated that this compound can modulate inflammatory pathways by interacting with nuclear factor kappa B (NF-κB) and other signaling molecules. The fluoro substituent plays a crucial role in this interaction by enhancing binding affinity and reducing metabolic degradation. These findings suggest that 8-Fluoro-oxazolo[4,5-c]quinoline could be a valuable therapeutic agent for conditions characterized by chronic inflammation.

The synthesis of 8-Fluoro-oxazolo[4,5-c]quinoline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as fluorination reactions and cyclization processes are critical in constructing the oxazolo[4,5-c]quinoline core structure. The introduction of the fluoro group at the 8-position is typically achieved using fluorinating agents under controlled conditions to prevent unwanted side reactions.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 8-Fluoro-oxazolo[4,5-c]quinoline. These studies have provided valuable insights into how the compound behaves within the body and how it can be optimized for therapeutic use. The presence of the fluoro group has been shown to enhance oral bioavailability and reduce systemic clearance, making it a favorable candidate for oral administration. Additionally, metabolic studies have identified key enzymes involved in the degradation of this compound, which can be targeted to improve its pharmacological efficacy.

Preclinical trials have demonstrated the potential therapeutic benefits of 8-Fluoro-oxazolo[4,5-c]quinoline in various disease models. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In vivo studies have further supported these findings by demonstrating significant antitumor activity in animal models. These results highlight the promising role of 8-Fluoro-oxazolo[4,5-c]quinoline as a lead compound for developing new anticancer therapies.

The development of novel drug candidates like 8-Fluoro-oxazolo[4,5-c]quinoline relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Advances in high-throughput screening technologies have enabled rapid identification of compounds with potential therapeutic activity. Computational tools such as molecular docking and virtual screening have been instrumental in predicting the binding interactions between 8-Fluoro-oxazolo[4,5-c]quinoline and biological targets. These approaches have significantly accelerated the drug discovery process and reduced time-to-market for new therapies.

The future direction of research on 8-Fluoro-oxazolo[4,5-c]quinoline includes further optimization of its chemical structure to enhance its pharmacological properties. Strategies such as structure-based drug design (SBDD) and fragment-based drug design (FBDD) are being employed to develop analogs with improved efficacy and reduced toxicity. Additionally, investigations into combination therapies involving 8-Fluoro-oxazolo[4,5-c]quinoline with other drugs are being explored to maximize therapeutic outcomes.

In conclusion,8-Fluoro-oxazolo[4,5-c]quinoline (CAS No. 1027512-50-0) is a structurally unique heterocyclic compound with significant potential in pharmaceutical applications. The strategic placement of the fluoro substituent enhances its biological activity and makes it a promising candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its synthesis，pharmacokinetic properties，and clinical efficacy，which could lead to novel treatments for cancer，inflammation，and other diseases.